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molecular formula C9H7NO3 B8301686 1-(6-Hydroxy-1,2-benzisoxazol-3-yl)ethanone

1-(6-Hydroxy-1,2-benzisoxazol-3-yl)ethanone

Cat. No. B8301686
M. Wt: 177.16 g/mol
InChI Key: XRFKGIVBCCYHDZ-UHFFFAOYSA-N
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Patent
US05786374

Procedure details

350 ml of a 48% solution of hydrobromic acid are added to 34.2 g of 1-(6-methoxy-1,2-benzisoxazol-3-yl)ethanone in 350 ml of acetic acid. The reaction mixture is refluxed for 6.5 h, cooled, and then poured onto a mixture of ice/water. The precipitated crude product is isolated by filtration and washed with water. This crude product is purified by chromatography over silica gel with ethyl acetate/hexane (1:3), giving 1-(6-hydroxy-1,2-benzisoxazol-3-yl)ethanone having a melting point of 159°-161° C.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydrobromic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-(6-methoxy-1,2-benzisoxazol-3-yl)ethanone
Quantity
34.2 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
350 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-(6-hydroxy-1,2-benzisoxazol-3-yl)ethanone

Identifiers

REACTION_CXSMILES
Br.C[O:3][C:4]1[CH:15]=[CH:14][C:7]2[C:8]([C:11](=[O:13])[CH3:12])=[N:9][O:10][C:6]=2[CH:5]=1>C(O)(=O)C>[OH:3][C:4]1[CH:15]=[CH:14][C:7]2[C:8]([C:11](=[O:13])[CH3:12])=[N:9][O:10][C:6]=2[CH:5]=1

Inputs

Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
hydrobromic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Br
Name
1-(6-methoxy-1,2-benzisoxazol-3-yl)ethanone
Quantity
34.2 g
Type
reactant
Smiles
COC1=CC2=C(C(=NO2)C(C)=O)C=C1
Name
acetic acid
Quantity
350 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is refluxed for 6.5 h
Duration
6.5 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled
CUSTOM
Type
CUSTOM
Details
The precipitated crude product
CUSTOM
Type
CUSTOM
Details
is isolated by filtration
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
This crude product is purified by chromatography over silica gel with ethyl acetate/hexane (1:3)

Outcomes

Product
Name
1-(6-hydroxy-1,2-benzisoxazol-3-yl)ethanone
Type
product
Smiles
OC1=CC2=C(C(=NO2)C(C)=O)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.